Cas no 130397-02-3 (1,4-Benzodioxin-6-methanamine,2,3-dihydro-N,N-dimethyl-a-(phenylmethyl)-, hydrochloride (1:1))

• Product Name: 1,4-Benzodioxin-6-methanamine,2,3-dihydro-N,N-dimethyl-a-(phenylmethyl)-, hydrochloride (1:1)
• CAS No: 130397-02-3
• MF: C₁₈H₂₂ClNO₂
• MW: 319.82578420639
• CID: 186421
• PubChem ID: 3076164
• Update Time: 2025-04-19

1,4-Benzodioxin-6-methanamine,2,3-dihydro-N,N-dimethyl-a-(phenylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-methanamine,2,3-dihydro-N,N-dimethyl-a-(phenylmethyl)-, hydrochloride (1:1)
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-dimethyl-2-phenylethanamine,hydrochloride
• 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N,N-dimethyl-alpha-(phenylm ethyl)-, hydrochloride
• N,N-Dimethyl-alpha-(phenylmethyl)-2,3-dihydro-1,4-benzodioxin-6-methanamine hydrochloride
• 130397-02-3
• DTXSID40926715
• 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N,N-dimethyl-alpha-(phenylmethyl)-, hydrochloride
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-dimethyl-2-phenylethanamine;hydrochloride
• 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N,N-dimethyl-2-phenylethan-1-amine--hydrogen chloride (1/1)

• Inchi： 1S/C18H21NO2.ClH/c1-19(2)16(12-14-6-4-3-5-7-14)15-8-9-17-18(13-15)21-11-10-20-17;/h3-9,13,16H,10-12H2,1-2H3;1H
• InChI Key： KGYIMPALTZMCJJ-UHFFFAOYSA-N
• SMILES： Cl.O1CCOC2C=CC(=CC1=2)C(CC1C=CC=CC=1)N(C)C

Computed Properties

• Exact Mass: 319.13406
• Monoisotopic Mass: 319.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: 371.3°Cat760mmHg
• Flash Point: 117.4°C
• PSA: 21.7